Cas no 1679-98-7 (2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole)

• Product Name: 2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole
• CAS No: 1679-98-7
• MF: C₂₂H₂₈N₄O
• MW: 364.483924865723
• MDL: MFCD00010070
• CID: 83887
• PubChem ID: 87564010
• Update Time: 2025-05-20

2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4'-diethylaminophenyl)-1,3,4-oxadiazole
• 2,5-Bis(4-diethylaminophenyl)-1,3,4-oxadiazole
• 2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole
• 4-[5-[4-(diethylamino)phenyl]-1,3,4-oxadiazol-2-yl]-N,N-diethylaniline
• 2,5-Di(p-diethylaminophenyl)-1,3,4-oxadiazole
• 2,5-BIS-(4-N,N-DIETHYLAMINOPHENYL)1,3,4-OXADIAZOLE
• 4,4′-(1,3,4-Oxadiazol-2,5-diyl)bis(N,N-diethylanilin)
• 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis[N,N-diethylaniline]
• 4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis(N,N-diethylbenzenamine)
• 4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis[N,N-diethylbenzenamine]
• LABOTEST-BB LT00453887
• 2,5-Bis(4-diethylaminophenyl)-1,3,4-oxadiazole98%
• Benzenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis[N,N-diethyl-
• Benzenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis(N,N-diethyl-
• (4-{5-[4-(diethylamino)phenyl](1,3,4-oxadiazol-2-yl)}phenyl)diethylamine
• 4-{5-[4-(diethylamino)phenyl]-1,3,4-oxadiazol-2-yl}-N,N-diethylaniline
• 2,5-Bis[4-diethylaminophenyl]-1,3,4-oxadizole
• N-(4-(5-[4-(Diethylamino)phenyl]-1,3,4-oxadiazol-2-yl)phenyl)-N,N-diethylamine #
• FT-0610255
• 2,5-Bis(4'-diethylaminophenyl)-1,3,4-oxdiazol
• AS-66975
• 2,5-Bis(4-diethylaminophenyl)-1,3,4-oxadiazole, 98%
• DTXSID0061878
• MFCD00010070
• 1679-98-7
• EINECS 216-851-8
• NS00025514
• D88746
• AKOS015838661
• B1066
• 2,5-BIS(4/'-DIETHYLAMINOPHENYL)-1,3,4-OXADIAZOLE
• SCHEMBL131376
• 4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis(N,N-diethylaniline)
• UZGVMZRBRRYLIP-UHFFFAOYSA-N

• MDL： MFCD00010070
• Inchi： 1S/C22H28N4O/c1-5-25(6-2)19-13-9-17(10-14-19)21-23-24-22(27-21)18-11-15-20(16-12-18)26(7-3)8-4/h9-16H,5-8H2,1-4H3
• InChI Key： UZGVMZRBRRYLIP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N(CC)CC)=NN=C1C1C=CC(=CC=1)N(CC)CC
• BRN： 569499

Computed Properties

• Exact Mass: 364.22600
• Monoisotopic Mass: 364.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8

Experimental Properties

• Color/Form: Powder
• Density: 1.100±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147.0 to 153.0 deg-C
• Boiling Point: 526.4°Cat760mmHg
• Flash Point: 272.2°C
• Refractive Index: 1.585
• Solubility: Insuluble (7.7E-4 g/L) (25 ºC),
• PSA: 45.40000
• LogP: 5.09600
• Solubility: Insoluble in water.

2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole

2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole: A Comprehensive Overview

The compound CAS No. 1679-98-7, commonly referred to as 2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of diethylamino groups at the 2 and 5 positions of the phenyl ring imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the potential of 2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole in the development of advanced materials for optoelectronic devices. Researchers have explored its role as a building block for constructing functional polymers and low-dimensional materials. For instance, a study published in Advanced Materials demonstrated that this compound can be used to synthesize highly conductive polymer networks with excellent charge transport properties. These materials show promise in applications such as flexible electronics and organic light-emitting diodes (OLEDs).

The synthesis of CAS No. 1679-98-7 typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For example, the use of transition metal catalysts has been shown to accelerate the formation of the oxadiazole ring while maintaining high purity levels.

In terms of chemical properties, 2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole exhibits strong fluorescence under UV light due to its conjugated system. This property has led to its application as a fluorescent probe in bioimaging and sensing technologies. A study in Nature Communications reported its use as a ratiometric sensor for detecting metal ions in aqueous solutions with high sensitivity and selectivity.

The biological activity of this compound has also been a subject of recent research. Preclinical studies have shown that it possesses moderate anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. However, further investigations are required to evaluate its pharmacokinetics and toxicity profiles before it can be considered for clinical trials.

In conclusion, CAS No. 1679-98-7, or 2,5-Bis(diethylamino)phenyl-1,3,4-oxadiazole, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for advancing materials science and biomedical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.